Cas no 801303-25-3 (Benzoic acid, 4-bromo-3-fluoro-, phenylmethyl ester)

• Product Name: Benzoic acid, 4-bromo-3-fluoro-, phenylmethyl ester
• CAS No: 801303-25-3
• MF: C₁₄H₁₀BrFO₂
• MW: 309.130406856537
• CID: 4193183
• PubChem ID: 68666323
• Update Time: 2025-04-24

Benzoic acid, 4-bromo-3-fluoro-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-bromo-3-fluoro-, phenylmethyl ester
• DB-205852
• KTVOALUCKWXLRT-UHFFFAOYSA-N
• benzyl 4-bromo-3-fluorobenzoate
• benzyl 3-fluoro-4-bromo-benzoate
• SCHEMBL3497492
• 801303-25-3
• A1-93006
• 4-Bromo-3-fluorobenzoic acid phenylmethyl ester
• benzyl 3-fluoro-4-bromobenzoate

• Inchi： 1S/C14H10BrFO2/c15-12-7-6-11(8-13(12)16)14(17)18-9-10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key： KTVOALUCKWXLRT-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)C1=CC=C(Br)C(F)=C1

Computed Properties

• Exact Mass: 307.98482Da
• Monoisotopic Mass: 307.98482Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3Ų